Cas no 1250520-68-3 (3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid)

• Product Name: 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid
• CAS No: 1250520-68-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5845923
• PubChem ID: 61917752
• Update Time: 2025-10-21

3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoic acid, α-(methylamino)-
• 3-(1h-Imidazol-1-yl)-2-(methylamino)propanoic acid
• 1250520-68-3
• EN300-1122953
• CS-0344747
• AKOS011191669
• 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid

• Inchi： 1S/C7H11N3O2/c1-8-6(7(11)12)4-10-3-2-9-5-10/h2-3,5-6,8H,4H2,1H3,(H,11,12)
• InChI Key： ALTHEZMCBKZMRO-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C(NC)C(=O)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 402.9±40.0 °C(Predicted)
• pka: 1.97±0.10(Predicted)

Additional information on 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid

Research Brief on 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid (CAS: 1250520-68-3)

3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid (CAS: 1250520-68-3) is a chemically synthesized compound that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound, characterized by its imidazole and amino acid moieties, has been investigated for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interactions. Recent studies have explored its efficacy in targeting specific diseases, making it a promising candidate for drug development.

The synthesis and characterization of 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid have been detailed in several peer-reviewed publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed its structural integrity. Researchers have also employed computational modeling to predict its binding affinity with various biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These studies highlight the compound's potential as a versatile scaffold for further medicinal chemistry optimization.

In vitro and in vivo studies have demonstrated the compound's bioactivity. For instance, recent findings indicate that 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid exhibits inhibitory effects on specific kinases implicated in cancer progression. Additionally, its interaction with histamine receptors suggests potential applications in treating allergic and inflammatory conditions. These results are supported by preclinical data, though further validation through clinical trials is necessary to confirm its therapeutic efficacy and safety profile.

The pharmacological profile of this compound is also under investigation for its pharmacokinetic properties. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) in animal models, revealing moderate bioavailability and stability. Researchers are exploring formulation strategies, such as prodrug derivatization or nanoencapsulation, to enhance its delivery and therapeutic index. These efforts aim to address challenges related to its solubility and half-life, which are critical for clinical translation.

In conclusion, 3-(1H-imidazol-1-yl)-2-(methylamino)propanoic acid represents a promising lead compound in the field of medicinal chemistry. Its multifaceted bioactivity and potential therapeutic applications warrant further investigation. Future research should focus on optimizing its chemical structure, elucidating its mechanism of action, and advancing it through preclinical and clinical development stages. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for drug discovery.